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Abstract

Anti-inflammatory Peptide 1, also known as Antiflammin-1, is a synthetic nonapeptide derived
from a region of high homology between uteroglobin and lipocortin I. Its amino acid sequence
Is H-Met-GIn-Met-Lys-Lys-Val-Leu-Asp-Ser-OH (MQMKKVLDS). Antiflammin-1 has
demonstrated significant anti-inflammatory and anti-fibrotic properties in various preclinical
models. The primary proposed mechanism of action is the inhibition of phospholipase A2
(PLA2), a key enzyme in the inflammatory cascade responsible for the release of arachidonic
acid from cell membranes. By inhibiting PLA2, Antiflammin-1 effectively curtails the production
of downstream pro-inflammatory mediators, including prostaglandins and leukotrienes. This
whitepaper provides a comprehensive overview of the structure, amino acid sequence,
mechanism of action, and relevant experimental protocols for the study of Antiflammin-1.

Structure and Amino Acid Sequence

Antiflammin-1 is a linear peptide composed of nine amino acids. Its structural and chemical
properties are summarized in the table below.
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Property Value

Full Amino Acid Sequence H-Met-GIn-Met-Lys-Lys-Val-Leu-Asp-Ser-OH
One-Letter Code MQMKKVLDS

Molecular Formula C45H82N12014S2

Molecular Weight 1079.4 g/mol

Synonyms Antiflammin-1

Source Synthetic

Mechanism of Action and Signaling Pathway

The anti-inflammatory effects of Antiflammin-1 are primarily attributed to its inhibition of
phospholipase A2 (PLA2). PLA2 is a critical enzyme that, when activated by inflammatory
stimuli, hydrolyzes membrane phospholipids to release arachidonic acid. Arachidonic acid is
then metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce
prostaglandins and leukotrienes, respectively. These eicosanoids are potent mediators of
inflammation, contributing to vasodilation, increased vascular permeability, pain, and fever.

By inhibiting PLA2, Antiflammin-1 blocks the initial step of the arachidonic acid cascade,
thereby reducing the synthesis of these pro-inflammatory molecules. This upstream
intervention leads to a broad-spectrum anti-inflammatory effect.

Furthermore, the reduction in pro-inflammatory mediators can indirectly affect downstream
signaling pathways, such as the nuclear factor-kappa B (NF-kB) pathway. NF-kB is a key
transcription factor that regulates the expression of numerous pro-inflammatory genes,
including cytokines like TNF-a and IL-13. While a direct interaction between Antiflammin-1 and
the NF-kB pathway has not been fully elucidated, the suppression of the arachidonic acid
cascade likely contributes to a cellular environment less conducive to NF-kB activation.

It is important to note that some studies have questioned the direct enzymatic inhibition of
PLA2 by antiflammins in vitro, suggesting that their in vivo anti-inflammatory effects might be
mediated by other mechanisms. However, the prevailing hypothesis remains centered on PLA2
inhibition.
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Signaling Pathway Diagram

¢ To cite this document: BenchChem. [An In-Depth Technical Guide to Anti-inflammatory
Peptide 1 (Antiflammin-1)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10814576/docs#an-in-depth-technical-guide-to-anti-
inflammatory-peptide-1-antiflammin-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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